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Ozarelix Key Data Summary

Category Parameter Value / Information
Source /
Context

Basic
Chemistry

Molecular
Formula

C72H96ClN17O14 [1] [2] [3]

Molecular
Weight

1459.09 g/mol (or 1459.12 g/mol) [2] [3]

CAS Number 295350-45-7 [1] [2] [3]

Biological
Activity

Mechanism

of Action

GnRH Receptor Antagonist [1] [4] [5]

Key In Vitro

Findings

Induces apoptosis; arrests cell cycle in G2/M phase;

inhibits proliferation of PC3 and DU145 prostate cancer
cell lines [4] [3].

Analytical
Methods
(Reference)

LC-MS/MS
Method

A validated method for a similar peptide (LXT-101)
exists. Mobile Phase: Acetonitrile/Water/Formic Acid
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Category Parameter Value / Information
Source /
Context

(20:80:0.1, v/v/v). Column: C18 (50 x 2.1 mm, 5µm).
Useful for purity checks [6].

Suggested Experimental Workflow for Stock Solution
Preparation

Since standard protocols are not available, the following workflow synthesizes common laboratory practices

for peptide handling with the snippets of information found. You can use this as a template for your

troubleshooting guide.
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Start: Prepare Ozarelix Stock Solution

1. Calculate Mass
(Mol. Wt.: 1459.09 g/mol)

2. Select Solvent
(Consider water, DMSO, or mobile phase)

3. Weigh Peptide Carefully

4. Dissolve and Sonicate

Solubility Issue?

5. Determine Concentration
(UV-Vis Spectrophotometry)

Concentration Accurate?

6. Aliquot and Store
(-20°C or -80°C)

Fully dissolved

Troubleshoot Solubility

Precipitation/unclear

Yes No
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( )

Proceed to Experiments

Click to download full resolution via product page

Frequently Asked Questions & Troubleshooting

Here are some potential FAQs that address common issues, based on general peptide expertise and the

retrieved information.

Q1: What solvent should I use to prepare my Ozarelix stock solution?

A: A universal solvent is not specified in the literature. Common choices for peptides include:

Sterile Water: For initial dissolution, if solubility is sufficient.
DMSO: A very common solvent for making high-concentration stock solutions for in vitro
assays. Note that the final DMSO concentration in cell culture should typically not exceed 0.1%.
Mobile Phase Mimic: Based on the analytical method for LXT-101 [6], a mixture of water and

acetonitrile (with a small amount of formic acid) could be an excellent solvent for Ozarelix,
especially for HPLC-related work. Start with a high-water content ratio and experiment.

Q2: My Ozarelix solution is cloudy or has precipitate. What should I do?

A: Peptide aggregation is a known challenge [7].

Gentle Warming: Briefly warm the solution in your hands or at 37°C with gentle shaking.
Soniciation: Sonicate the solution in a water bath for 5-15 minutes.

Adjust Solvent: If the above fails, consider adding a small amount of organic solvent like
acetonitrile or DMSO to improve solubility.

Vortexing: Ensure vigorous vortexing during dissolution.

Q3: How should I store Ozarelix stock solutions, and what is their stability?

A:
Powder: Store the lyophilized powder at -20°C or -80°C, desiccated.
Solution: For short-term use (a week), store at 4°C. For long-term storage, prepare aliquots

and store at -20°C or -80°C. Avoid multiple freeze-thaw cycles, as this can degrade the peptide
and promote aggregation. The stability of a specific solution is highly dependent on the solvent

and concentration; it must be determined empirically.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s548652?utm_src=pdf-body-img
https://www.smolecule.com/products/s548652?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11977279/
https://www.smolecule.com/products/s548652?utm_src=pdf-body
https://www.smolecule.com/products/s548652?utm_src=pdf-body
https://www.sciencedirect.com/org/science/article/pii/S1543839222001568
https://www.smolecule.com/products/s548652?utm_src=pdf-body
https://www.smolecule.com/products/s548652?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Q4: How can I verify the concentration and purity of my stock solution?

A: The most reliable method is using an analytical technique like HPLC or LC-MS/MS. You can adapt
the validated method described for LXT-101 [6], which uses a C18 column and a mobile phase of

acetonitrile/water/formic acid. A standard UV-Vis spectrophotometer can also be used if the molar
extinction coefficient of Ozarelix is known or determined.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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